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Compound of Interest

Compound Name: 6-bromo-2H-chromene

CAS No.: 18385-87-0

Cat. No.: B175164

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
bromo-2H-chromene (CAS No. 18385-87-0). Designed for researchers, scientists, and

professionals in drug development, this document delves into the nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data of this heterocyclic compound. The

guide offers an in-depth analysis of its structural features through the interpretation of its

spectral characteristics, supported by data from closely related analogues and established

spectroscopic principles.

Introduction
6-bromo-2H-chromene is a member of the chromene family, a class of compounds prevalent

in a variety of natural products and synthetic molecules of medicinal interest. The presence of

the bromine atom at the 6-position significantly influences the electronic environment of the

bicyclic system, making a thorough spectroscopic characterization essential for its application

in synthetic chemistry and drug discovery. This guide will systematically present the key

spectroscopic data, offering insights into the experimental considerations and the structural

information that can be derived from each technique.
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Chemical Structure and Numbering
The chemical structure and the standard numbering system for 6-bromo-2H-chromene are

depicted below. This numbering will be used for the assignment of spectroscopic signals

throughout this guide.

Caption: Chemical structure of 6-bromo-2H-chromene with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. While

direct experimental spectra for 6-bromo-2H-chromene are not readily available in the public

domain, high-quality predicted data, based on computational models and analysis of similar

structures, provide reliable estimates of the expected spectral parameters.

¹H NMR Spectroscopy
The proton NMR spectrum of 6-bromo-2H-chromene is expected to show distinct signals for

the protons on the heterocyclic and aromatic rings. The chemical shifts are influenced by the

electronegativity of the oxygen and bromine atoms, as well as the anisotropic effects of the

aromatic system.

Table 1: Predicted ¹H NMR Data for 6-bromo-2H-chromene

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H2 ~4.8 d ~3.5

H3 ~5.8 dt ~9.8, 3.5

H4 ~6.5 d ~9.8

H5 ~7.2 d ~2.0

H7 ~7.1 dd ~8.5, 2.0

H8 ~6.7 d ~8.5

Note: These are predicted values and may vary in an experimental setting.
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Interpretation of the ¹H NMR Spectrum:

The protons at the 2-position (H2) are expected to appear as a doublet due to coupling with

the proton at the 3-position.

The vinylic proton at the 3-position (H3) would likely be a doublet of triplets, coupling with

both H2 and H4.

The vinylic proton at the 4-position (H4) should appear as a doublet, coupling with H3.

In the aromatic region, the protons will exhibit a splitting pattern characteristic of a 1,2,4-

trisubstituted benzene ring.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The

chemical shifts are influenced by the hybridization of the carbon atoms and the presence of

electron-withdrawing groups.

Table 2: Predicted ¹³C NMR Data for 6-bromo-2H-chromene

Carbon Atom Chemical Shift (δ, ppm)

C2 ~65

C3 ~123

C4 ~128

C4a ~121

C5 ~132

C6 ~115

C7 ~130

C8 ~117

C8a ~153
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Note: These are predicted values and may vary in an experimental setting.

Interpretation of the ¹³C NMR Spectrum:

The sp³ hybridized carbon at the 2-position (C2) is expected to be the most upfield signal.

The vinylic carbons (C3 and C4) and the aromatic carbons will resonate in the downfield

region.

The carbon attached to the bromine atom (C6) will be influenced by the halogen's

electronegativity and heavy atom effect.

The carbon atom adjacent to the oxygen (C8a) is expected to be the most downfield signal in

the aromatic region.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 6-bromo-2H-chromene is expected to show characteristic absorption bands for

the C-O-C ether linkage, C=C double bonds of the aromatic and pyran rings, and C-H bonds. A

vapor phase IR spectrum is available on PubChem, although a detailed peak list is not

provided[1].

Table 3: Expected Characteristic IR Absorption Bands for 6-bromo-2H-chromene

Wavenumber (cm⁻¹) Vibration Type Functional Group

~3100-3000 C-H stretch Aromatic & Vinylic

~2950-2850 C-H stretch Aliphatic (CH₂)

~1650-1600 C=C stretch Aromatic & Vinylic

~1250-1200 C-O-C stretch Aryl ether

~850-800 C-H bend 1,2,4-Trisubstituted benzene

~700-600 C-Br stretch Aryl bromide

Experimental Protocol for IR Spectroscopy:
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A generalized protocol for obtaining an FTIR spectrum is as follows:

Sample Preparation: A small amount of the purified 6-bromo-2H-chromene is placed on the

ATR crystal or prepared as a KBr pellet.

Data Acquisition: The spectrum is recorded on an FTIR spectrometer, typically over a range

of 4000-400 cm⁻¹.

Data Processing: The resulting spectrum is baseline corrected and the peaks are labeled.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The presence of a bromine atom in 6-bromo-2H-chromene will result in a

characteristic isotopic pattern for the molecular ion and any bromine-containing fragments, with

two peaks of nearly equal intensity separated by 2 m/z units (M and M+2). A GC-MS record for

this compound exists, indicating its amenability to this technique[1].

Table 4: Predicted Mass Spectrometry Fragmentation Data for 6-bromo-2H-chromene

m/z (Proposed) Ion Formula Fragment
Proposed
Fragmentation
Pathway

210/212 [C₉H₇BrO]⁺ Molecular Ion (M⁺) -

181/183 [C₈H₆Br]⁺ [M - CHO]⁺
Loss of a formyl

radical

131 [C₉H₇O]⁺ [M - Br]⁺
Loss of a bromine

radical

102 [C₈H₆]⁺ [M - Br - CHO]⁺

Sequential loss of

bromine and formyl

radicals

Interpretation of the Mass Spectrum:
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The fragmentation of 6-bromo-2H-chromene under electron ionization is expected to be

initiated by the loss of a hydrogen, a formyl radical, or a bromine radical. The stability of the

resulting carbocations will dictate the major fragmentation pathways.
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Click to download full resolution via product page

Caption: Proposed fragmentation pathway for 6-bromo-2H-chromene.

Conclusion
The spectroscopic data presented in this technical guide provide a detailed structural

characterization of 6-bromo-2H-chromene. The predicted NMR data, in conjunction with the

expected IR and MS fragmentation patterns, offer a robust framework for the identification and

quality control of this compound in a research or industrial setting. While experimental data for

the parent compound is scarce, the analysis of its derivatives provides a high degree of

confidence in the predicted spectral features. This guide serves as a valuable resource for

scientists working with this and related chromene structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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